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Compound of Interest

Compound Name: 4-Amino-2,5-dichlorophenol

L  Get Quote

Cat. No.: B1313016

An In-depth Technical Guide to 4-Amino-2,5-dichlorophenol

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-Amino-2,5-dichlorophenol, tailored for researchers, scientists, and
professionals in drug development.

General and Chemical Properties

4-Amino-2,5-dichlorophenol, with the CAS number 50392-39-7, is a dichlorinated
aminophenol derivative.[1][2] Its chemical structure consists of a phenol ring substituted with an
amino group and two chlorine atoms.

Property Value Reference

CAS Number 50392-39-7 [11[2][3][4]

Molecular Formula C6H5CI2NO [L1[21[4115]

Synonyms 2,5-Dichloro-4-aminophenol [1]
Bright yellow solid; Yellow

Appearance ] ) [2][5]
crystalline solid

SMILES NC1=CC(=C(C=C1Cl)O)Cl [5]
RVLKXVCJBJCTCE-

InChiKey [4]
UHFFFAOYSA-N
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Physicochemical Data

The following tables summarize the key quantitative physical and computed properties of 4-

Amino-2,5-dichlorophenol.

Table 1: Physical Properties

Property Value Reference
Molecular Weight 178.02 g/mol [1][2]

Exact Mass 176.974823 g/mol [1]

Melting Point 178-179 °C [1][2]
Boiling Point 296 °C [11[2]

Flash Point 133°C [1][2]
Density 1.6+0.1 g/cm3 [1]

Refractive Index

1.661

[1](2]

Vapor Pressure

0.001 mmHg at 25°C

[2]

Insoluble in water; Soluble in

Solubility organic solvents like alcohol, [2]
ether, and acetic acid.
pKa 7.81+0.23 (Predicted) [2]

Table 2: Computed Properties
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Property Value Reference
XLogP3 2.4 [11[4]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

e g
Topological Polar Surface Area  46.2 A2 [1]

Heavy Atom Count 10 [1]
Complexity 122 [11[4]

Synthesis and Experimental Protocols

A common method for the preparation of 4-Amino-2,5-dichlorophenol involves the
demethylation of 2,5-dichloro-4-aminoanisole.

Experimental Protocol: Synthesis from 2,5-dichloro-4-aminoanisole[1][2]

Reaction Setup: 2,5-dichloro-4-aminoanisole is used as the raw material.
¢ Heating: The raw material is heated with hydrogen iodide for a duration of 5 hours.
e Cooling and Filtration: The reaction mixture is then cooled and filtered.

« Purification: The filtered solid is dissolved in an aqueous solution of sodium sulfite (Na2S02)
to remove any residual hydrogen iodide.

» Precipitation: Ammonia is added to the solution to precipitate the product, 4-Amino-2,5-
dichlorophenol.

 Final Filtration: The precipitate is filtered to obtain the final product.

Below is a workflow diagram illustrating this synthesis process.
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Synthesis Workflow of 4-Amino-2,5-dichlorophenol

Start: 2,5-dichloro-4-aminoanisole

i

Heat with Hydrogen lodide (5 hours)

i

Cool and Filter

i

Dissolve in Na2S02 solution

i

Add Ammonia to precipitate

i

Filter to obtain product

i

End: 4-Amino-2,5-dichlorophenol

Click to download full resolution via product page
Caption: Synthesis workflow for 4-Amino-2,5-dichlorophenol.

Applications in Research and Development

4-Amino-2,5-dichlorophenol is a valuable intermediate in the synthesis of various compounds
across different industries.
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e Agrochemicals: It is a key intermediate in the production of the insecticide lufenuron.[1][2] It
also serves as a building block for other antifungal agents, herbicides, and fungicides.[5][6]

e Medicinal Chemistry: The compound is utilized in the preparation of anti-inflammatory
agents, where its structural features are crucial for receptor interactions.[5]

» Material Science: Its unique electronic properties make it useful in synthesizing organic
semiconductors for applications like field-effect transistors.[5] It is also used to create novel
polymers with enhanced thermal stability.[7]

e Analytical Chemistry: It functions as a building block for fluorescent probes designed to
detect specific metal ions and is used in developing chemosensors for detecting explosives.

[5]

The diagram below illustrates the relationship between the chemical's properties and its

applications.

Applications based on Chemical Properties
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Caption: Relationship between properties and applications.

Safety and Handling
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4-Amino-2,5-dichlorophenol requires careful handling due to its potential hazards.

e Handling: Use in a well-ventilated area.[8] Wear suitable protective clothing, gloves, and
eye/face protection.[8] Avoid formation of dust and aerosols.[8]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials.[8] Keep in a dark place under an inert atmosphere at room
temperature.[2]

o First Aid:

o

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[8]

[¢]

Skin Contact: Take off contaminated clothing immediately and wash the skin with soap and
plenty of water.[8]

[¢]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[8]

o

Need Custom Synthesis?

Ingestion: Do not induce vomiting. Give a glass of water. Seek medical attention.[9]

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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